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Compound of Interest

Compound Name: POTASSIUM MALEATE

CAS No.: 4151-34-2

Cat. No.: B1232174

Get Quote

This technical guide provides a comprehensive overview of the crystal structure analysis of

potassium maleate, with a primary focus on potassium hydrogen maleate, the most

extensively studied crystalline form. The information is tailored for researchers, scientists, and

professionals in drug development who require a detailed understanding of the crystallographic

properties and the methodologies used for their determination.

Introduction
Potassium maleate, in its crystalline form as potassium hydrogen maleate (KHM), serves as a

significant model system for studying intramolecular hydrogen bonds. The analysis of its crystal

structure reveals crucial details about bond lengths, angles, and the spatial arrangement of

atoms, which are fundamental for understanding its chemical and physical properties. This

guide synthesizes findings from key crystallographic studies, presenting the data, experimental

protocols, and a logical workflow for its analysis.

Crystallographic Data
The crystal structure of potassium hydrogen maleate has been the subject of multiple

investigations, leading to slightly different interpretations of its space group. The following
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tables summarize the key quantitative data from these studies for comparative analysis.

Table 1: Unit Cell Parameters for Potassium Hydrogen
Maleate

Parameter
Darlow & Cochran (Pbcm)
[1]

Fleck & Bohatý (Pbc21)[2]
[3]

Crystal System Orthorhombic Orthorhombic

Space Group Pbcm Pbc21

a (Å) 4.578 ± 0.002 4.575(1)

b (Å) 7.791 ± 0.004 7.804(2)

c (Å) 15.953 ± 0.005 15.958(2)

α (°) 90 90

β (°) 90 90

γ (°) 90 90

Volume (Å³) ** 569.3 570.3

Z 4 4

Calculated Density (g/cm³) ** 1.82 1.80

Table 2: Selected Interatomic Distances and Angles
Bond/Angle Length (Å) / Angle (°)

Intramolecular O-H···O bond 2.437 ± 0.004[1]

K-O Coordination Eight-fold coordination[4]

Experimental Protocols
The determination of the crystal structure of potassium hydrogen maleate involves two primary

stages: the synthesis of single crystals and the analysis using X-ray diffraction.
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Crystal Synthesis
While detailed synthesis protocols are not exhaustively described in the crystallographic

papers, a general procedure for obtaining single crystals of potassium hydrogen maleate can

be inferred. This typically involves the slow evaporation of a saturated aqueous solution.

General Protocol:

Preparation of a Saturated Solution: Dissolve maleic acid in distilled water and neutralize it

with a stoichiometric amount of potassium hydroxide or potassium carbonate to form

potassium hydrogen maleate. Gentle heating can aid in dissolution.

Crystallization: The saturated solution is filtered to remove any impurities and then allowed to

stand undisturbed at a constant temperature. Slow evaporation of the solvent over several

days to weeks will yield single crystals suitable for X-ray diffraction.

Crystal Harvesting: Once crystals of sufficient size and quality have formed, they are

carefully removed from the solution and dried.

Single-Crystal X-ray Diffraction Analysis
The primary technique for determining the crystal structure is single-crystal X-ray diffraction.

Methodology:

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. Early studies utilized

Weissenberg cameras with Mo Kα radiation to record reflections photographically[1]. More

recent investigations employ modern diffractometers with CCD detectors.

Data Processing: The collected diffraction data is processed to determine the unit cell

parameters and space group. The intensities of the reflections are measured and corrected

for various factors such as absorption.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods. The atomic positions and thermal parameters are then refined using full-

matrix least-squares methods to minimize the difference between the observed and
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calculated structure factors. The quality of the refinement is assessed by the residual factor

(R-factor); a value of 4.9% was achieved in the initial study[1].

Logical Workflow and Signaling Pathways
The process of determining the crystal structure of a compound like potassium maleate
follows a well-defined workflow, from the initial synthesis to the final structural analysis and

validation. The following diagram illustrates this logical progression.
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Caption: Workflow for the crystal structure determination of potassium maleate.
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The structure of the hydrogen maleate anion itself involves a significant intramolecular

hydrogen bond, which is a key feature of its chemistry.

Caption: Intramolecular hydrogen bond in the hydrogen maleate anion.

Conclusion
The crystal structure of potassium hydrogen maleate is well-characterized, providing valuable

insights into the nature of strong intramolecular hydrogen bonds. The orthorhombic crystal

system has been consistently identified, although there is a discrepancy in the assigned space

group between earlier and more recent studies, which highlights the importance of modern

diffraction techniques for resolving subtle structural details. The experimental protocols outlined

in this guide provide a solid foundation for researchers aiming to replicate or build upon these

crystallographic studies. The data and workflows presented here are essential for applications

in materials science, crystal engineering, and drug development where understanding crystal

packing and intermolecular interactions is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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